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Introduction

Celastrus angulatus, a plant belonging to the Celastraceae family, has a history of use in
traditional Chinese medicine for treating conditions like rheumatism.[1] Modern scientific
investigation has primarily focused on its potent insecticidal properties, attributed to a diverse
group of sesquiterpene polyol esters.[1][2] While other bioactivities such as antitumor and anti-
inflammatory effects have been noted in the broader Celastraceae family, research on C.
angulatus has remained largely centered on its applications in pest control.[2][3] This guide
provides a comprehensive overview of the current state of knowledge on the bioactivity of C.
angulatus extracts, with a focus on quantitative data, experimental methodologies, and known
mechanisms of action.

Insecticidal Activity

The most extensively documented bioactivity of Celastrus angulatus extracts is their
insecticidal effect, particularly against lepidopteran larvae such as Mythimna separata (oriental
armyworm).[2][4] The active constituents are primarily B-dihydroagarofuran sesquiterpenoids.

[2]

Quantitative Insecticidal Data
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The insecticidal potency of various compounds isolated from C. angulatus has been quantified,
primarily through median knockdown dose (KD50) and median lethal dose (LD50) values.

Compound Test Organism  Bioassay Potency (ug/g) Reference
Mythimna
NW37 separata (4th Knockdown KD50: 252.3 [1]

instar larvae)

Angulatin G Mythimna LD50: 1656.4
) Lethal Dose
(Celangulatin E) separata (ng/mL)
] Mythimna ]
Celangulin XIX Effective Dose ED50: 73.3
separata

Mechanism of Insecticidal Action

The insecticidal compounds from C. angulatus exert their effects through multiple mechanisms,
primarily targeting the insect's nervous and digestive systems.

1. Inhibition of Na+/K+-ATPase:

Celangulin IV and V, major insecticidal components, have been shown to inhibit the activity of
Na+/K+-ATPase in the brain of Mythimna separata larvae.[1][5] This enzyme is crucial for
maintaining electrochemical gradients across nerve cell membranes, and its inhibition disrupts
nerve impulse transmission.[1][5] The inhibitory effect of Celangulin 1V is reportedly more
pronounced than that of Celangulin V.[1][5]
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In Vitro In Vivo
Inhibition of Inhibition of
Compound Concentration Na+/K+- Na+/K+- Reference
ATPase ATPase
Activity (%) Activity (%)

) ) 32.39 (narcosis),
Celangulin IV 25 mg/liter 7.59 [5]
37.73 (recovery)

Celangulin IV 400 mg/liter 40.36 N/A [5]

10.57
(excitation),
_ , 18.70
Celangulin V 25 mgl/liter 15.74 ) [5]
(convulsion),
17.53

(dehydration)

Celangulin V 400 mg/liter 3.60 N/A [5]

2. Inhibition of V-ATPase:

Celangulin V has also been identified as an inhibitor of vacuolar-type H+-ATPase (V-ATPase)
in the midgut cells of lepidopteran larvae.[4][6] V-ATPase is vital for energizing nutrient
absorption and maintaining the high pH of the insect midgut. Inhibition of this enzyme disrupts
these processes, leading to starvation and mortality.[6] Specifically, Celangulin V is proposed
to bind to the H subunit of V-ATPase.[4]

Experimental Protocols

1. Extraction and Bioassay-Guided Fractionation:

A common methodology for isolating insecticidal compounds from C. angulatus is bioassay-
guided fractionation.

o Extraction: The dried and pulverized root bark is typically extracted with a solvent such as
methanol (MeOH) under reflux.[2]
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» Fractionation: The crude extract is then subjected to chromatographic separation. A common
initial step is adsorption on a macroporous resin column, followed by elution with a gradient
of solvents (e.g., methanol-water).[2] Fractions are collected and tested for insecticidal
activity.

« |solation: Active fractions are further purified using techniques like reverse-phase high-
performance liquid chromatography (RP-HPLC) to yield pure compounds.[2]
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Bioassay-Guided Fractionation Workflow
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2. Insecticidal Activity Assay (Leaf Disc Method):
e Preparation: Test compounds are dissolved in a suitable solvent (e.g., acetone).
o Application: A known amount of the test solution is applied to leaf discs of a specific area.

o Exposure: Fourth instar larvae of Mythimna separata are fed the treated leaf discs for a
defined period (e.g., 12 hours).

o Observation: The number of knocked-down larvae is recorded after a set time (e.g., 24

hours).

e Analysis: The median knockdown dose (KD50) is calculated from the dose-response data.
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Leaf Disc Method for Insecticidal Assay

3. Nat/K+-ATPase Activity Assay:
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Enzyme Preparation: Na+/K+-ATPase is prepared from the brains of the target insect larvae.

Incubation: The enzyme preparation is incubated with the test compound at various
concentrations.

Reaction Initiation: The enzymatic reaction is initiated by the addition of ATP.

Measurement: The amount of inorganic phosphate released is measured to determine
enzyme activity.

Analysis: The concentration of the compound that inhibits 50% of the enzyme activity (IC50)

( )

can be determined.

Click to download full resolution via product page

Na+/K+-ATPase Inhibition Assay Workflow
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Anticancer and Anti-inflammatory Activities: A Gap
in the Research

While various compounds isolated from the Celastraceae family, including sesquiterpene polyol
esters similar to those found in C. angulatus, have demonstrated antitumor, anti-HIV, and
Immunosuppressive activities, there is a notable lack of specific research on the anticancer and
anti-inflammatory properties of Celastrus angulatus extracts or its purified constituents.[2]

Studies on related species offer insights into potential bioactivities that warrant investigation in
C. angulatus:

» Celastrus paniculatus: Extracts from this species have shown antiproliferative activity against
breast and colon cancer cell lines.[7] Some of its constituents have been found to induce
apoptosis and autophagy in breast cancer cells by targeting signaling pathways involving
Akt, NF-kB, and MAP kinases.[7] Furthermore, C. paniculatus seed extracts have
demonstrated anti-inflammatory effects in animal models.[8]

o Celastrus orbiculatus: Extracts from this plant have been reported to possess antitumor and
anti-inflammatory properties.[3] Diterpenoids from C. orbiculatus have shown anti-
inflammatory effects by inhibiting the production of nitric oxide and pro-inflammatory
mediators through the suppression of NF-kB and MAPK signaling pathways.[9]

The presence of structurally related bioactive compounds in C. angulatus suggests that it may
also possess similar anticancer and anti-inflammatory potential. However, dedicated studies
are required to confirm and quantify these activities and to elucidate the underlying
mechanisms.

Future Directions

The existing body of research provides a strong foundation for the insecticidal applications of
Celastrus angulatus extracts. Future research should focus on:

o Broadening the Scope of Bioactivity Screening: Systematic evaluation of C. angulatus
extracts and their purified compounds for anticancer, anti-inflammatory, and other
pharmacological activities.
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o Elucidating Mechanisms of Action: For any identified bioactivities, in-depth studies are
needed to understand the molecular targets and signaling pathways involved.

 Structure-Activity Relationship (SAR) Studies: Investigating how the chemical structure of the
sesquiterpene polyol esters influences their biological activity to guide the development of
more potent and selective compounds.

o Toxicological and Safety Assessments: Comprehensive evaluation of the safety profile of C.
angulatus extracts and their active constituents to ensure their suitability for therapeutic or
agricultural applications.

Conclusion

Celastrus angulatus is a valuable source of potent insecticidal compounds with well-defined
mechanisms of action. This technical guide summarizes the key quantitative data and
experimental protocols related to its insecticidal properties. While the anticancer and anti-
inflammatory potential of this plant remains largely unexplored, the bioactivities of related
species suggest that C. angulatus represents a promising candidate for future drug discovery
and development efforts in these areas. Further research is essential to unlock the full
therapeutic potential of this versatile medicinal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Effects of Celangulin IV and V From Celastrus angulatus Maxim on Na+/K+-ATPase
Activities of the Oriental Armyworm (Lepidoptera: Noctuidae) - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. ANew Insecticidal Sesquiterpene Ester from Celastrus Angulatus - PMC
[pmc.ncbi.nlm.nih.gov]

» 3. Anti-Inflammatory Activity of Diterpenoids from Celastrus orbiculatus in
Lipopolysaccharide-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b12372197?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/27324586/
https://pubmed.ncbi.nlm.nih.gov/27324586/
https://pubmed.ncbi.nlm.nih.gov/27324586/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7414338/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7414338/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Insight into the Mode of Action of Celangulin V on the Transmembrane Potential of Midgut
Cells in Lepidopteran Larvae - PMC [pmc.ncbi.nlm.nih.gov]

5. Effects of Celangulin IV and V From Celastrus angulatus Maxim on Na+/K+-ATPase
Activities of the Oriental Armyworm (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]

6. The Inhibitory Effect of Celangulin V on the ATP Hydrolytic Activity of the Complex of V-
ATPase Subunits A and B in the Midgut of Mythimna separata - PMC [pmc.ncbi.nlm.nih.gov]

7. Cytotoxic constituents from Celastrus paniculatus induce apoptosis and autophagy in
breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

8. sphinxsai.com [sphinxsai.com]

9. Anti-Inflammatory Activity of Diterpenoids from Celastrus orbiculatus in
Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.nchbi.nlm.nih.gov]

To cite this document: BenchChem. [Bioactivity of Celastrus angulatus Extracts: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372197#bioactivity-of-celastrus-angulatus-
extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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